Cas no 1805349-22-7 (4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805349-22-7
• MF: C₇H₅F₂N₃O
• MW: 185.130907773972
• CID: 4917122
• Update Time: 2025-06-11

4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5F2N3O/c8-6(9)5-4(11)1-3(2-10)12-7(5)13/h1,6H,(H3,11,12,13)
• InChI Key： JMASGFBSHLDQFD-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C#N)=CC=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 361
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9

Additional information on 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine

Recent Advances in the Study of 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1805349-22-7)

The compound 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1805349-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and agrochemical research. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes for 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine, highlighting its efficient production via a multi-step process involving condensation and cyclization reactions. The researchers emphasized the compound's stability and reactivity, which make it a valuable intermediate for further chemical modifications. The study also reported on the compound's solubility and bioavailability, key factors for its potential use in pharmaceutical formulations.

In the context of biological activity, recent research has investigated the compound's interactions with various enzymes and receptors. A preprint article on bioRxiv (2023) demonstrated that 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine exhibits inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound for kinase-targeted therapies. The study utilized molecular docking and in vitro assays to validate these findings, providing a foundation for future drug development efforts.

Another area of interest is the compound's application in agrochemicals. A report by the European Chemical Agency (2023) highlighted its use as a precursor in the synthesis of novel herbicides. The difluoromethyl group in the compound's structure is believed to enhance its herbicidal activity, making it a candidate for developing environmentally friendly agrochemicals. Field trials are currently underway to assess its efficacy and safety.

Despite these promising developments, challenges remain in the large-scale production and application of 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine. Issues such as cost-effectiveness, regulatory approval, and potential toxicity need to be addressed. Future research directions may include optimizing synthetic routes, exploring additional biological targets, and conducting comprehensive toxicity studies.

In conclusion, 4-Amino-6-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1805349-22-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural properties and diverse applications make it a subject of ongoing investigation. Continued research and collaboration across disciplines will be essential to fully realize its potential in drug development and agrochemical innovation.